N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H16N6O2S/c1-10-8-14(19-15(24)11-9-22(2)21-16(11)25-3)23(20-10)17-18-12-6-4-5-7-13(12)26-17/h4-9H,1-3H3,(H,19,24)
• InChI Key: VUNIBFSWOUUGLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CN(N=C2OC)C)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H16N6O2S
• Molecular Weight: 368.4 g/mol

Description

N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H16N6O2S and its molecular weight is 368.42. The purity is usually 95%.
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Scientific Research Applications

Drug Development

Beyond its specific applications, this compound serves as a valuable building block for designing novel drugs. Medicinal chemists can modify its structure to create derivatives with enhanced properties. For instance, the introduction of specific functional groups may improve bioavailability, selectivity, or pharmacokinetics.

Future Directions

For more detailed information, refer to the relevant papers.

Mechanism of Action

Target of Action

The primary targets of this compound are the cyclooxygenase (COX) enzymes . COX enzymes are crucial for converting arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound interacts with its targets, the COX enzymes, and inhibits their activity . This inhibition results in a decrease in the production of thromboxane, prostaglandins, and prostacyclin . The compound’s methoxy group at the sixth position in the benzothiazole ring, appended with piperidine and morpholine moieties, contributes to its high inhibitory activity .

Biochemical Pathways

The inhibition of COX enzymes affects the arachidonic acid pathway . This pathway is responsible for the production of thromboxane, prostaglandins, and prostacyclin, which play significant roles in inflammation and pain signaling . Therefore, the compound’s action can lead to anti-inflammatory effects .

Pharmacokinetics

The compound’s methoxy group and other structural features may contribute to its bioavailability .

Result of Action

The compound’s inhibition of COX enzymes leads to a decrease in the production of thromboxane, prostaglandins, and prostacyclin . This results in anti-inflammatory effects, as these molecules are involved in inflammation and pain signaling . The compound has shown significant inhibition of albumin denaturation, further indicating its anti-inflammatory potential .